Cas no 2227808-58-2 (4-amino-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1-propylpyrrolidin-2-one)

• Product Name: 4-amino-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1-propylpyrrolidin-2-one
• CAS No: 2227808-58-2
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 6326741
• PubChem ID: 165601621
• Update Time: 2025-05-30

4-amino-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1-propylpyrrolidin-2-one
• 2227808-58-2
• 4-amino-5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1-propylpyrrolidin-2-one
• EN300-1633166

• Inchi： 1S/C13H21N3OS/c1-4-5-16-11(17)6-9(14)12(16)10-7-15-13(18-10)8(2)3/h7-9,12H,4-6,14H2,1-3H3/t9-,12-/m0/s1
• InChI Key： HWOWJYMDSIFISG-CABZTGNLSA-N
• SMILES： S1C(C(C)C)=NC=C1[C@@H]1[C@H](CC(N1CCC)=O)N

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Additional information on 4-amino-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1-propylpyrrolidin-2-one

4-Amino-5-(2-(Propan-2-Yl)-1,3-Thiazol-5-Yl)-1-Propylpyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 2227808-58-2, known as 4-amino-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)-1-propylpyrrolidin-2-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyrrolidinone ring, a thiazole moiety, and an amino group. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design, material science, and synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to construct the pyrrolidinone and thiazole frameworks. These methods not only enhance the yield but also improve the purity of the final product. The thiazole ring, in particular, has been a focus of interest due to its ability to participate in hydrogen bonding and π-interactions, which are critical for bioavailability and target binding in drug molecules.

The amino group present in the molecule plays a pivotal role in its reactivity and functionality. It can act as a nucleophile in various substitution reactions or serve as a site for further functionalization. For instance, the amino group can be modified to introduce additional functionalities such as hydroxyl or carboxylic acid groups, thereby expanding the scope of applications. This versatility has made the compound a valuable building block in medicinal chemistry.

In terms of biological activity, studies have shown that 4-amino-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)-1-propylpyrrolidinone exhibits promising properties in vitro. Preclinical data suggest that it may possess anti-inflammatory and antioxidant effects, making it a potential candidate for therapeutic interventions. Furthermore, its ability to penetrate cellular membranes efficiently has been highlighted in recent pharmacokinetic studies.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the thiazole moiety interacts favorably with specific residues on target proteins, suggesting a potential role in enzyme inhibition or receptor modulation. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is crucial for predicting its reactivity under different conditions.

From an industrial perspective, the synthesis and characterization of this compound align with current trends toward sustainable chemistry practices. The use of eco-friendly solvents and catalysts in its production minimizes environmental impact while maintaining high standards of quality control. Moreover, its stability under various storage conditions ensures its suitability for large-scale manufacturing processes.

In conclusion, 4-amino-5-(2-(propan